Cas no 7691-02-3 (1,1,3,3-Tetramethyl-1,3-divinyldisilazane)

• Product Name: 1,1,3,3-Tetramethyl-1,3-divinyldisilazane
• CAS No: 7691-02-3
• MF: C₈H₁₉NSi₂
• MW: 185.414163827896
• MDL: MFCD00042846
• CID: 47670
• PubChem ID: 87568239
• Update Time: 2025-06-11

1,1,3,3-Tetramethyl-1,3-divinyldisilazane Chemical and Physical Properties

Names and Identifiers

• 1,3-Divinyltetramethyldisilazane
• 1,3-Divinyl-1,1,3,3-tetramethyldisilazane
• 1,1,3,3-Tetramethyl-1,3-divinyldisilazane
• 1,3-DIVINYLTETRAMETHYLDISILAZANEDVTMDS
• Bis(dimethyl(vinyl)silyl)amine
• [[[ethenyl(dimethyl)silyl]amino]-dimethylsilyl]ethene
• Triethylene glycol
• Silanamine, 1-ethenyl-N-(ethenyldimethylsilyl)-1,1-dimethyl-
• WYUIWUCVZCRTRH-UHFFFAOYSA-N
• K53X6928T7
• [[(ethenyl-dimethylsilyl)amino]-dimethylsilyl]ethene
• N-(Dimethylvinylsilyl)-1,1-dimethyl-1-vinylsilylamine
• DVTMDS
• Bis(vinyldimethylsilyl)amine
• AKOS015909437
• UNII-K53X6928T7
• 1,3-Divinyl-1,1,3,3-tetramethyl-disilazan(germ.)=divinyltetramethyldisiloxane
• SCHEMBL79251
• NS00045260
• D1769
• EC 231-701-1
• CCRIS 2450
• EINECS 231-701-1
• WYUIWUCVZCRTRH-UHFFFAOYSA-
• bis(ethenyldimethylsilyl)amine
• MFCD00042846
• InChI=1/C8H19NSi2/c1-7-10(3,4)9-11(5,6)8-2/h7-9H,1-2H2,3-6H3
• DISILAZANE, 1,1,3,3-TETRAMETHYL-1,3-DIVINYL-
• J-524241
• Q27281974
• N-[Dimethyl(vinyl)silyl](dimethyl)vinylsilanamine #
• 1,3-Divinyltetramethyldisilazane DVTMDS
• 7691-02-3
• CS-W016941
• D89923
• LS-13559
• S08375
• DTXSID3064770

• MDL： MFCD00042846
• Inchi： 1S/C8H19NSi2/c1-7-10(3,4)9-11(5,6)8-2/h7-9H,1-2H2,3-6H3
• InChI Key： WYUIWUCVZCRTRH-UHFFFAOYSA-N
• SMILES： [Si](C=C)(C)(C)N[Si](C=C)(C)C
• BRN： 2411661

Computed Properties

• Exact Mass: 185.10600
• Monoisotopic Mass: 185.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: Not determined
• Density: 0.819
• Melting Point: <0°C
• Boiling Point: 160°C(lit.)
• Flash Point: 34°C
• Refractive Index: n20/D 1.4405(lit.)
• Water Partition Coefficient: Hydrolyzes in water.
• PSA: 12.03000
• LogP: 2.82750
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 2.2±0.3 mmHg at 25°C

1,1,3,3-Tetramethyl-1,3-divinyldisilazane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34-22
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• RTECS：VV1302250
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：8
• Packing Group：II
• Risk Phrases：R10; R22; R34
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds N-silyl compounds

Additional information on 1,1,3,3-Tetramethyl-1,3-divinyldisilazane

1,1,3,3-Tetramethyl-1,3-Divinyldisilazane: A Comprehensive Overview

1,1,3,3-Tetramethyl-1,3-divinyldisilazane, also known by its CAS number CAS No. 7691-02-3, is a unique organosilicon compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its disilazane structure, featuring two silicon atoms bonded to nitrogen and four methyl groups. The presence of two vinyl groups further enhances its reactivity and versatility in various chemical reactions. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials and functional molecules.

The structure of 1,1,3,3-tetramethyl-1,3-divinyldisilazane is notable for its ability to undergo a range of transformations. Researchers have demonstrated that this compound can participate in cross-coupling reactions, making it a valuable intermediate in the construction of complex organic frameworks. For instance, its use in the Suzuki-Miyaura coupling reaction has been explored to synthesize biaryl compounds with high efficiency. This application underscores the importance of this compound in modern organic chemistry.

In addition to its role in organic synthesis, 1,1,3,3-tetramethyl-1,3-divinyldisilazane has been investigated for its potential in polymer science. By incorporating this compound into polymer precursors, scientists have developed novel materials with tailored properties such as improved thermal stability and mechanical strength. Recent advancements in controlled radical polymerization techniques have further expanded the scope of applications for this compound.

The synthesis of CAS No. 7691-02-3 itself is a topic of ongoing research. Traditional methods involve the reaction of silanes with ammonia or amines under specific conditions. However, recent studies have focused on developing more efficient and environmentally friendly routes to produce this compound. For example, the use of transition metal catalysts has been shown to significantly enhance the yield and purity of the product.

Beyond its chemical applications, 1,1,3,3-tetramethyl-1,3-divinyldisilazane has also found relevance in biological systems. Researchers have explored its potential as a bioactive molecule due to its ability to interact with biological macromolecules such as proteins and nucleic acids. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties under certain conditions.

In conclusion, 1,1,3,3-tetramethyl-1,3-divinyldisilazane, with its CAS number CAS No. 7691-02-3, stands as a versatile and multifaceted compound with applications spanning organic synthesis, polymer science, and even biotechnology. As research continues to uncover new avenues for its utilization and development of more efficient synthetic methods progresses rapidly.